Cas no 1034082-96-6 (3-(Phenylmethyl)amino-1,5-pentanediol)

• Product Name: 3-(Phenylmethyl)amino-1,5-pentanediol
• CAS No: 1034082-96-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 2084854
• Update Time: 2023-11-22

3-(Phenylmethyl)amino-1,5-pentanediol Chemical and Physical Properties

Names and Identifiers

• 3-[(Phenylmethyl)amino]-1,5-pentanediol
• 3-(benzylamino)pentane-1,5-diol
• 2-(N-benzylamino)pentane-1,5-diol
• CID 121008245
• 1,5-Pentanediol, 3-[(phenylmethyl)amino]-
• 3-(Phenylmethyl)amino-1,5-pentanediol

• Inchi： 1S/C12H19NO2/c14-8-4-7-12(10-15)13-9-11-5-2-1-3-6-11/h1-3,5-6,12-15H,4,7-10H2
• InChI Key： QGCJQGUDCKKXTL-UHFFFAOYSA-N
• SMILES： OCC(CCCO)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 147
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.3±37.0 °C(Predicted)
• Solubility: Dissolution (38 g/l) (25 º C),
• pka: 14.60±0.10(Predicted)

3-(Phenylmethyl)amino-1,5-pentanediol Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines